Cas no 4678-45-9 (Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)-)

Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)- structure
4678-45-9 structure
Product Name:Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)-
CAS No:4678-45-9
MF:C20H34O6
MW:370.480367183685
CID:329005
PubChem ID:11057730
Update Time:2025-04-19

Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)- Chemical and Physical Properties

Names and Identifiers

    • Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)-
    • GRAYANOTOXIN III
    • Grayanotoxin III Hemi(ethyl acetate)
    • (-)-Grayanotoxin III
    • 2 ETHYL ACETATE ADDUCT
    • 4,8-tetramethyl-,(2s,3as,4r,4ar,7r,8r,9as,11r,11ar,12r)-1
    • andromedol
    • deacetylandromedotoxin
    • deacylasebotoxini
    • GRAYANOTOXIN 3.1
    • GRAYANOTOXIN III HEMI(ETHYL ACETATE) ADDUCT
    • grayanotoxin-III
    • BRN 2059374
    • GRAYANOTOXIN III [MI]
    • SCHEMBL1008212
    • Q27077854
    • 7,9a-Methano-9aH-cyclopenta(b)heptalene-2,4,8,11,11a,12(1H)-hexol, dodecahydro-1,1,4,8-tetramethyl-, (2S,3as,4R,4ar,7R,8R,9as,11R,11aR,12R)-
    • Grayanotoxane-3,5,6,10,14,16-hexol, (3beta,6beta,14R)-
    • Grayanotoxane-3,5,6,10,14,16-hexol, (3-beta,6-beta,14R)-
    • Grayanotoxin III (Andromedol)
    • NS00094763
    • (3beta,6beta,14R)-Grayanotoxane-3,5,6,10,14,16-hexol
    • FDA-1962
    • NSC-323778
    • DTXSID60878540
    • 4678-45-9
    • NSC 323778
    • ZKR09NT58C
    • GTPL2628
    • Grayanotoxane-3,5,6,10,14,16-hexol, (3.beta.,6.beta.,14R)-
    • UNII-ZKR09NT58C
    • CHEMBL454313
    • Deacylasebotoxin I
    • WLN: L E5 B765 A 1B P BXTJ AQ DQ EQ F1 F1 GQ JQ J1 OQ O1
    • SCHEMBL1008213
    • Grayanotoxane-3,6,10,14,16-hexol, (3.beta.,6.beta.,14R)-
    • Grayanotoxane-3,6,10,14,16-hexol
    • CHEMBL1981629
    • 7,4,8,11,11a,12(1H)-hexol, dodecahydro-, 1,4,8-tetramethyl-, (2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)-
    • NSC323778
    • Inchi: 1S/C20H34O6/c1-16(2)13(21)7-12-18(4,25)11-6-5-10-15(23)19(11,9-17(10,3)24)8-14(22)20(12,16)26/h10-15,21-26H,5-9H2,1-4H3/t10-,11+,12+,13+,14-,15-,17-,18-,19+,20+/m1/s1
    • InChI Key: BWMFRQKICHXLSH-FIRPSQKQSA-N
    • SMILES: O[C@@]1(C)[C@@H]2C[C@@H](C(C)(C)[C@]2([C@@H](C[C@]23C[C@](C)([C@H](CC[C@H]21)[C@H]3O)O)O)O)O

Computed Properties

  • Exact Mass: 370.23553880g/mol
  • Monoisotopic Mass: 370.23553880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 121

Experimental Properties

  • Color/Form: Uncertain
  • Solubility: Uncertain

Grayanotoxane-3,5,6,10,14,16-hexol,(3b,6b,14R)- Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 23/24/25-36/38
  • Safety Instruction: 22-26-36/37/39-45
  • RTECS:PB9190000
  • Hazardous Material Identification: T
  • Risk Phrases:23/24/25-36/38
  • Hazard Level:6.1(a)
  • HazardClass:6.1(a)
  • PackingGroup:I
  • Toxicity:LD50 i.p. in mice: 0.84 mg/kg (Hikino, 1976)
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